Cas no 20194-70-1 (1-(tetrahydro-4-methyl-2H-pyran-2-yl)acetone)

1-(tetrahydro-4-methyl-2H-pyran-2-yl)acetone structure
20194-70-1 structure
Product Name:1-(tetrahydro-4-methyl-2H-pyran-2-yl)acetone
CAS No:20194-70-1
MF:C9H16O2
MW:156.222143173218
CID:909209
PubChem ID:89285
Update Time:2025-04-19

1-(tetrahydro-4-methyl-2H-pyran-2-yl)acetone Chemical and Physical Properties

Names and Identifiers

    • 1-(tetrahydro-4-methyl-2H-pyran-2-yl)acetone
    • 1-(4-methyloxan-2-yl)propan-2-one
    • (+-)-(cis-4-Methyl-tetrahydropyranyl-(2))-aceton
    • (+-)-< cis-4-Methyl-tetrahydropyranyl-(2)> -aceton
    • 1-(4-methyltetrahydro-2h-pyran-2-yl)acetone
    • 1-(4-methyltetrahydropyran-2-yl)-2-propanone
    • 2-Propanone, 1-(tetrahydro-4-methyl-2H-pyran-2-yl)-
    • AC1L3HJG
    • AC1Q5H39
    • CTK1A3663
    • EINECS 243-577-6
    • KST-1B1561
    • SureCN874230
    • 1-(4-methyl-tetrahy-dropyran-2-yl)-propan-2-one
    • 2-acetonyl-4-methyltetrahydropyran
    • DB-282265
    • 20194-70-1
    • 4-Methyl-2-(2-propanone)tetrahydropyran
    • SCHEMBL874230
    • Q51617515
    • LBOQZBRHNXPXIY-UHFFFAOYSA-N
    • DTXSID80864925
    • NS00050655
    • Inchi: 1S/C9H16O2/c1-7-3-4-11-9(5-7)6-8(2)10/h7,9H,3-6H2,1-2H3
    • InChI Key: LBOQZBRHNXPXIY-UHFFFAOYSA-N
    • SMILES: CC1CC(CC(=O)C)OCC1

Computed Properties

  • Exact Mass: 156.11508
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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